Cas no 2171640-77-8 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-(prop-2-en-1-yl)azetidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-(prop-2-en-1-yl)azetidine-3-carboxylic acid
• CAS No: 2171640-77-8
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 5899049
• PubChem ID: 165571300
• Update Time: 2025-05-25

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-(prop-2-en-1-yl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-(prop-2-en-1-yl)azetidine-3-carboxylic acid
• EN300-1562131
• 2171640-77-8
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-3-(prop-2-en-1-yl)azetidine-3-carboxylic acid

• Inchi： 1S/C25H26N2O5/c1-3-12-25(23(29)30)14-27(15-25)22(28)16(2)26-24(31)32-13-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h3-11,16,21H,1,12-15H2,2H3,(H,26,31)(H,29,30)
• InChI Key： ODGVWOLALZNBLM-UHFFFAOYSA-N
• SMILES： OC(C1(CC=C)CN(C(C(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1)=O

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-(prop-2-en-1-yl)azetidine-3-carboxylic acid

Compound CAS No. 2171640-77-8: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-(prop-2-en-1-yl)azetidine-3-carboxylic Acid

The compound with CAS No. 2171640-77-8, known as 1-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl)-3-(propenyl)azetidine carboxylic acid, is a highly specialized chemical entity with significant potential in the field of pharmaceuticals and biotechnology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a propanoyl moiety, and an azetidine ring system. The presence of these functional groups makes it a valuable intermediate in peptide synthesis and drug development.

Recent studies have highlighted the importance of Fmoc-based protecting groups in solid-phase peptide synthesis (SPPS). The Fmoc group, as seen in this compound, is widely used due to its stability under basic conditions and ease of removal under acidic conditions. This makes it an ideal choice for constructing peptides with high sequence fidelity. The propanoyl group further enhances the versatility of this compound by providing additional sites for functionalization, enabling the creation of more complex molecules with tailored biological activities.

The azetidine ring system in this compound is another key feature that contributes to its unique properties. Azetidines are four-membered cyclic amines that are less strained compared to smaller rings like aziridines. This makes them more stable and suitable for incorporation into bioactive molecules. The presence of a propenyl group (propenyl being an allyl derivative) introduces unsaturation into the molecule, potentially enhancing its reactivity and pharmacokinetic properties.

Recent advancements in medicinal chemistry have focused on leveraging such complex structures to design drugs with improved efficacy and reduced side effects. For instance, researchers have explored the use of Fmoc-containing compounds in the development of protease inhibitors, which are critical in treating viral infections such as HIV and hepatitis C. The ability to precisely control the stereochemistry and functional groups in these molecules has been instrumental in achieving desired biological outcomes.

In addition to its role in peptide synthesis, this compound may also find applications in other areas such as materials science and catalysis. The azetidine ring system, for example, has been shown to act as a chiral ligand in asymmetric catalysis, enabling the synthesis of enantiomerically pure compounds. This opens up new possibilities for its use in producing fine chemicals and pharmaceutical intermediates.

From an analytical standpoint, the characterization of this compound has been made more accessible through modern spectroscopic techniques such as NMR and mass spectrometry. These methods allow for precise determination of the molecular structure and purity, which are critical for ensuring consistent performance in downstream applications.

In conclusion, the compound with CAS No. 2171640-77-8 represents a cutting-edge advancement in chemical synthesis with broad implications across multiple disciplines. Its unique combination of functional groups positions it as a valuable tool in drug discovery and development, while ongoing research continues to uncover new applications for this versatile molecule.